An In-depth Technical Guide to the Pharmacophore Modeling of 2-Amino-4H-3,1-Benzothiazines
An In-depth Technical Guide to the Pharmacophore Modeling of 2-Amino-4H-3,1-Benzothiazines
Abstract
The 2-amino-4H-3,1-benzothiazine scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including protease inhibition and anticancer properties.[1][2][3][4] Harnessing the full therapeutic potential of this scaffold requires a deep understanding of its structure-activity relationships (SAR). Pharmacophore modeling serves as a powerful computational strategy to distill complex SAR data into a simple, three-dimensional map of essential chemical features required for biological activity.[5][6][7] This guide provides a comprehensive, technically-grounded walkthrough of the pharmacophore modeling process as applied to the 2-amino-4H-3,1-benzothiazine core. It is designed for researchers, scientists, and drug development professionals, offering field-proven insights into model generation, rigorous validation, and application in virtual screening to accelerate the discovery of novel, potent, and selective modulators.
Introduction: The 2-Amino-4H-3,1-Benzothiazine Scaffold and the Rationale for Pharmacophore Modeling
Benzothiazines and their derivatives are significant heterocyclic compounds in drug discovery, known for a broad spectrum of pharmacological effects.[8][9][10] The 2-amino-4H-3,1-benzothiazine core, in particular, offers a unique spatial arrangement of hydrogen bond donors, acceptors, and a hydrophobic aromatic surface, making it an attractive starting point for library design.[11] For instance, specific derivatives have been identified as selective inhibitors of human leukocyte elastase and cathepsin L.[1][4]
Given a set of active molecules based on this scaffold, the immediate challenge is to identify the precise electronic and steric features that govern their interaction with a biological target. This is where pharmacophore modeling excels. A pharmacophore is an abstract 3D representation of the ensemble of features essential for molecular recognition.[5][7] By elucidating this "molecular key," we can rationally design novel compounds, efficiently screen vast chemical libraries for new hits, and guide lead optimization efforts.[6][12]
This guide will focus primarily on the ligand-based pharmacophore modeling approach, which is indispensable when the 3D structure of the biological target is unknown.[13] This method relies on the principle that a group of structurally diverse molecules binding to the same target must share common chemical features arranged in a similar 3D geometry.
The Pharmacophore Modeling Workflow: A Conceptual Overview
The process of generating and applying a pharmacophore model is a systematic, multi-stage workflow designed to build and validate a predictive tool. Each step is critical for ensuring the final model is statistically robust and scientifically meaningful.
Caption: A generalized workflow for ligand-based pharmacophore modeling.
Detailed Methodology: Building and Validating a Predictive Model
This section provides a step-by-step protocol, explaining the causality behind each choice from the perspective of a senior scientist.
PART 3.1: Dataset Preparation and Curation
The Goal: To assemble a high-quality dataset of compounds with reliable biological activity data that will serve as the foundation for the model.
Expertise & Causality: The quality of a pharmacophore model is entirely dependent on the quality of the input data. A well-curated dataset with a clear activity threshold between "active" and "inactive" compounds is paramount. A wide range of activities (e.g., several orders of magnitude) is crucial for generating a statistically significant model.
Experimental Protocol: Dataset Curation
-
Compound Collection: Gather a series of 2-amino-4H-3,1-benzothiazine analogues with experimentally determined biological activity (e.g., IC50 or Ki values) against a single, specific target.
-
Activity Threshold Definition: Segregate the compounds into distinct activity classes. A common practice is to define 'actives' as compounds with high potency (e.g., pIC50 ≥ 7.0) and 'inactives' with low potency (pIC50 ≤ 5.7).[14] Compounds with intermediate activity should be excluded from the training set to reduce ambiguity.
-
Training and Test Set Division: Partition the dataset into a training set (typically 70-80% of the compounds) used to generate the model, and a test set (the remaining 20-30%) used for external validation.
-
Causality: The training set must contain the most structurally diverse and most active compounds. The test set serves as an unbiased check to ensure the model can predict the activity of compounds it has not seen before.[15]
-
-
2D Structure Preparation: Draw and clean all chemical structures, ensuring correct bond orders, stereochemistry, and ionization states at physiological pH (7.4).
PART 3.2: Pharmacophore Model Generation
The Goal: To identify common chemical features among the most active compounds and generate a set of 3D pharmacophore hypotheses.
Expertise & Causality: This phase involves exploring the conformational space of each ligand to find a 3D arrangement where key interaction features from different molecules can overlap.[13] The underlying assumption is that this common arrangement reflects the bioactive conformation within the target's binding site.
Experimental Protocol: Ligand-Based Model Generation
-
Conformational Analysis: For each molecule in the training set, generate a diverse set of low-energy 3D conformations. This is critical because a molecule's flexibility means its bioactive shape may not be its lowest energy state in solution.[13][16]
-
Feature Definition: Identify potential pharmacophoric features within the molecules. For the 2-amino-4H-3,1-benzothiazine scaffold, these typically include:
-
Hydrogen Bond Acceptor (HBA): The nitrogen and oxygen atoms.
-
Hydrogen Bond Donor (HBD): The amino group.
-
Aromatic Ring (AR): The fused benzene ring.
-
Hydrophobic (HY): Alkyl or aryl substituents.
-
-
Hypothesis Generation: Using software like Discovery Studio, MOE, or LigandScout, align the conformations of the active molecules from the training set.[6][12] The software identifies common feature arrangements that are present in the active compounds but absent in the inactives.[15] This process generates a ranked list of potential pharmacophore models (hypotheses), each consisting of a unique combination of features and their spatial relationships.
Caption: Key pharmacophoric features on the benzothiazine scaffold.
PART 3.3: Rigorous Model Validation
The Goal: To select the single best hypothesis that can reliably distinguish active from inactive compounds and has true predictive power. This is the most critical step for ensuring trustworthiness.[17]
Expertise & Causality: A model that perfectly fits the training data is not necessarily a good model; it might be overfitted. Validation ensures the model is both robust and generalizable. We use a combination of statistical methods to achieve this.
Experimental Protocol: Multi-Step Validation
-
Cost Analysis (Internal Validation): The generation algorithm typically provides cost values for each hypothesis. A good model should have a high "cost difference" between the null cost (a model with no predictive ability) and the total cost of the hypothesis.[18][19] This provides an initial ranking.
-
Fischer's Randomization Test (Statistical Significance): This test validates the correlation between chemical structures and biological activity.[17][18]
-
Procedure: The biological activity values of the training set compounds are randomly shuffled multiple times (e.g., 49 times for 98% confidence).[18] The software attempts to build a pharmacophore model with each shuffled dataset.
-
Interpretation: If the randomly generated models have significantly worse statistics (e.g., higher costs, lower correlation) than the original, un-shuffled model, it confirms that the original model is not a result of chance correlation.[18][19][20]
-
-
Güner-Henry (GH) Score (Enrichment): This method assesses the model's ability to enrich active compounds from a database.[15][21]
-
Procedure: A database containing the known actives from the test set and a much larger set of presumed inactives (decoys) is screened with the pharmacophore model.
-
Calculation: Several metrics are calculated, including the number of actives found in the hit list (Ha), the total number of hits (Ht), the total number of actives in the database (A), and the total size of the database (D). These are combined to yield a GH score between 0 (null model) and 1 (ideal model). A score > 0.7 indicates a very good model.[22]
-
| Parameter | Formula | Description |
| Yield of Actives (%A) | (Ha / Ht) * 100 | Percentage of active compounds within the retrieved hit list. |
| Ratio of Actives (%Y) | (Ha / A) * 100 | Percentage of total active compounds successfully identified by the model. |
| Enrichment Factor (EF) | (Ha / Ht) / (A / D) | How many times better the model is at finding actives compared to random selection. |
| Güner-Henry (GH) Score | [(Ha(3A+Ht))/(4HA)] * [1-((Ht-Ha)/(D-A))] | A composite score reflecting overall model quality.[22][23] |
Table 1: Key metrics for the Güner-Henry (GH) scoring method used in pharmacophore model validation.
-
Test Set Validation (External Validation): The final, most crucial test. The validated pharmacophore model is used to predict the activity of the test set compounds. A good correlation between the experimentally observed and predicted activities demonstrates the model's predictive power on new chemical entities.[20]
Application: Pharmacophore-Based Virtual Screening
The Goal: To use the validated pharmacophore model as a 3D search query to identify novel hit compounds from large chemical databases.
Expertise & Causality: Virtual screening is a cost-effective method to rapidly filter millions of compounds down to a manageable number for experimental testing.[6][12] The pharmacophore query acts as a filter, retaining only those molecules that possess the required chemical features in the correct 3D orientation.
Experimental Protocol: Virtual Screening Workflow
-
Database Selection: Choose one or more large compound databases (e.g., ZINC, Enamine, ChEMBL) for screening.
-
Conformational Database Generation: Generate multiple 3D conformations for every molecule in the selected database.
-
Pharmacophore Screening: Use the validated pharmacophore model as a query to search the conformational database. Molecules that successfully map all features of the pharmacophore are retained as "hits."
-
Hit Filtering and Prioritization: The initial hit list may still be large. Apply additional filters to refine the selection:
-
Drug-likeness: Use rules like Lipinski's Rule of Five to filter out compounds with poor physicochemical properties.
-
Molecular Docking: If a structure of the target protein is available, dock the top-ranking hits into the binding site to predict binding modes and scores.[24][25]
-
Visual Inspection: Manually inspect the top hits to assess chemical novelty and synthetic feasibility.
-
-
Acquisition and Experimental Validation: Acquire the most promising compounds for in vitro biological testing to confirm their activity.
Conclusion and Future Directions
Pharmacophore modeling is a cornerstone of modern, rational drug design. For the 2-amino-4H-3,1-benzothiazine scaffold, it provides an elegant and powerful method to translate complex SAR into a predictive 3D model. By following a rigorous, multi-step process of data curation, model generation, and stringent validation, researchers can develop a high-quality tool for discovering novel hits with diverse chemical structures. The integration of pharmacophore screening with other computational methods like molecular docking and ADMET prediction further enhances the efficiency and success rate of identifying high-quality lead candidates for progression into preclinical development.[25]
References
-
Protheragen. Ligand-based Pharmacophore Modeling. [Link]
-
Patel, R. et al. (2017). Workflow diagram presenting the ligand based pharmacophore modeling. ResearchGate. [Link]
-
Macalino, S. J. Y. et al. (2023). Pharmacophore Model-Based Virtual Screening Workflow for Discovery of Inhibitors Targeting Plasmodium falciparum Hsp90. ACS Omega. [Link]
-
Ceraso, A. et al. (2022). Drug Design by Pharmacophore and Virtual Screening Approach. Pharmaceuticals. [Link]
-
Fiveable. (2025). Pharmacophore modeling. Medicinal Chemistry Class Notes. [Link]
-
Creative Biolabs. Ligand based Pharmacophore Modeling Service. [Link]
-
ResearchGate. (2023). Computational workflow for structure-based pharmacophore modelling. [Link]
-
Myznikov, L. et al. (2018). 3D Ligand-Based Pharmacophore Modeling. Bio-protocol. [Link]
-
Jayaram, B. et al. (2013). Ligand-based pharmacophore modeling and Bayesian approaches to identify c-Src inhibitors. Taylor & Francis Online. [Link]
-
ResearchGate. (2022). Pharmacophore model evaluation based on the Güner-Henry scoring method. [Link]
-
Ceraso, A. et al. (2022). Drug Design by Pharmacophore and Virtual Screening Approach. MDPI. [Link]
-
ResearchGate. (2022). Pharmacophore model validation using goodness-of-hit score (GH) score method. [Link]
-
Häcker, H.-G. et al. (2009). 2-Amino- and 2-Alkylthio-4H-3,1-benzothiazin-4-ones: Synthesis, Interconversion and Enzyme Inhibitory Activities. Molecules. [Link]
-
Kores, K. et al. (2023). Pharmacophore modeling: advances and pitfalls. Frontiers in Chemistry. [Link]
-
Wang, J. et al. (2022). Structure-Based Pharmacophore Modeling, Virtual Screening, Molecular Docking, ADMET, and Molecular Dynamics (MD) Simulation of Potential Inhibitors of PD-L1 from the Library of Marine Natural Products. Molecules. [Link]
-
Khan, S. A. et al. (2022). Ligand and Structure-Based Pharmacophore Modelling, Computer-aided Screening and Molecular Docking to Detect Novel NS5B. Biointerface Research in Applied Chemistry. [Link]
-
Balaji, S. et al. (2015). Ligand Based Pharmacophore Modeling and Virtual Screening Studies to Design Novel HDAC2 Inhibitors. PLoS ONE. [Link]
-
Wolber, G. & Langer, T. (2008). Novel Approach to Structure-Based Pharmacophore Search Using Computational Geometry and Shape Matching Techniques. Journal of Chemical Information and Modeling. [Link]
-
Wang, Y. et al. (2021). Ligand-based pharmacophore modeling, virtual screening and biological evaluation to identify novel TGR5 agonists. RSC Advances. [Link]
-
Chen, Y.-W. et al. (2015). In Silico Design of Human IMPDH Inhibitors Using Pharmacophore Mapping and Molecular Docking Approaches. The Scientific World Journal. [Link]
-
ResearchGate. (2019). Validation of the pharmacophore model, A) Fischer's randomization... [Link]
-
Häcker, H.-G. et al. (2009). 2-Amino- and 2-Alkylthio-4H-3,1-benzothiazin-4-ones: Synthesis, Interconversion and Enzyme Inhibitory Activities. MDPI. [Link]
-
Kaserer, T. et al. (2015). Pharmacophore Models and Pharmacophore-Based Virtual Screening: Concepts and Applications Exemplified on Hydroxysteroid Dehydrogenases. Molecules. [Link]
-
Sabe, V. T. et al. (2014). Pharmacophore modeling: advances, limitations, and current utility in drug discovery. Journal of Receptor, Ligand and Channel Research. [Link]
-
Niewiadomy, A. et al. (2011). Synthesis and anticancer activity of new 2-aryl-4h-3,1-benzothiazines. Archiv der Pharmazie. [Link]
-
Hari, A. & Miller, B. L. (2000). Rapid and efficient synthesis of 2-amino-4H-benzothiazines. Organic Letters. [Link]
-
Kumar, A. et al. (2017). Synthesis and biological activities of 1,4-benzothiazine derivatives: An overview. Chemistry & Biology Interface. [Link]
-
Maleš, M. et al. (2023). The Benzothiazine Core as a Novel Motif for DNA-Binding Small Molecules. Molecules. [Link]
-
Al-Sanea, M. M. et al. (2024). Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. Pharmaceuticals. [Link]
-
Sharma, S. et al. (2023). Bioactive Thiazine and Benzothiazine Derivatives: Green Synthesis Methods and Their Medicinal Importance. Molecules. [Link]
-
Kumar, G. et al. (2024). An In-Depth Analysis of Benzothiazole Derivatives: Structure, Properties, and Applications. International Journal of Scientific Research in Science and Technology. [Link]
-
Häcker, H.-G. et al. (2009). 2-Amino- and 2-alkylthio-4H-3,1-benzothiazin-4-ones: synthesis, interconversion and enzyme inhibitory activities. Molecules. [Link]
-
Špulák, M. et al. (2022). Derivatives of benzo-1,4-thiazine-3-carboxylic acid and the corresponding amino acid conjugates. Beilstein Journal of Organic Chemistry. [Link]
-
Sharma, S. et al. (2018). Base induced synthesis of 4H-1,4-benzothiazines and their computational studies. New Journal of Chemistry. [Link]
Sources
- 1. 2-Amino- and 2-Alkylthio-4H-3,1-benzothiazin-4-ones: Synthesis, Interconversion and Enzyme Inhibitory Activities - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Synthesis and anticancer activity of new 2-aryl-4h-3,1-benzothiazines - PubMed [pubmed.ncbi.nlm.nih.gov]
- 3. mdpi.com [mdpi.com]
- 4. 2-Amino- and 2-alkylthio-4H-3,1-benzothiazin-4-ones: synthesis, interconversion and enzyme inhibitory activities - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. Ligand-based Pharmacophore Modeling - Protheragen [wavefunction.protheragen.ai]
- 6. fiveable.me [fiveable.me]
- 7. researchgate.net [researchgate.net]
- 8. cbijournal.com [cbijournal.com]
- 9. mdpi.com [mdpi.com]
- 10. BJOC - Derivatives of benzo-1,4-thiazine-3-carboxylic acid and the corresponding amino acid conjugates [beilstein-journals.org]
- 11. mdpi.com [mdpi.com]
- 12. Frontiers | Pharmacophore modeling: advances and pitfalls [frontiersin.org]
- 13. creative-biolabs.com [creative-biolabs.com]
- 14. pubs.acs.org [pubs.acs.org]
- 15. Drug Design by Pharmacophore and Virtual Screening Approach - PMC [pmc.ncbi.nlm.nih.gov]
- 16. bio-protocol.org [bio-protocol.org]
- 17. mdpi.com [mdpi.com]
- 18. tandfonline.com [tandfonline.com]
- 19. Ligand Based Pharmacophore Modeling and Virtual Screening Studies to Design Novel HDAC2 Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
- 20. biointerfaceresearch.com [biointerfaceresearch.com]
- 21. researchgate.net [researchgate.net]
- 22. Ligand-based pharmacophore modeling, virtual screening and biological evaluation to identify novel TGR5 agonists - RSC Advances (RSC Publishing) DOI:10.1039/D0RA10168K [pubs.rsc.org]
- 23. In Silico Design of Human IMPDH Inhibitors Using Pharmacophore Mapping and Molecular Docking Approaches - PMC [pmc.ncbi.nlm.nih.gov]
- 24. researchgate.net [researchgate.net]
- 25. Structure-Based Pharmacophore Modeling, Virtual Screening, Molecular Docking, ADMET, and Molecular Dynamics (MD) Simulation of Potential Inhibitors of PD-L1 from the Library of Marine Natural Products - PMC [pmc.ncbi.nlm.nih.gov]
